Cas no 39001-23-5 (Thiophene-3-carbohydrazide)

• Product Name: Thiophene-3-carbohydrazide
• CAS No: 39001-23-5
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• MDL: MFCD01310840
• CID: 303876
• PubChem ID: 468648
• Update Time: 2025-06-10

Thiophene-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, hydrazide
• thiophene-3-carbohydrazide
• Thiophene-3-carboxylic acid hydrazide
• DTXSID00332838
• 39001-23-5
• MFCD01310840
• SCHEMBL1877973
• MB01758
• AKOS000141758
• AN-584/40381908
• F71774
• A824372
• 3-Thiophenecarbohydrazide #
• EN300-1264063
• 3-thiophenecarboxylic acid hydrazide, AldrichCPR
• 3-Thiophenecarboxylic acid, hydrazide
• FT-0639510
• CHEMBL3091845
• MS-2874
• 3-Thiophenecarbohydrazide
• 3-Thiophenecarboxylic acid hydrazide
• SY078949
• DB-049363
• ALBB-020982
• STL185679
• DTXCID40283931
• Thiophene-3-carbohydrazide

• MDL： MFCD01310840
• Inchi： 1S/C5H6N2OS/c6-7-5(8)4-1-2-9-3-4/h1-3H,6H2,(H,7,8)
• InChI Key： AMOWAJLALKAYKL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NN)=O

Computed Properties

• Exact Mass: 142.02000
• Monoisotopic Mass: 142.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Melting Point: 126 °C
• PSA: 83.36000
• LogP: 1.44280

Thiophene-3-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on Thiophene-3-carbohydrazide

Comprehensive Overview of Thiophene-3-carbohydrazide (CAS No. 39001-23-5): Properties, Applications, and Industry Insights

Thiophene-3-carbohydrazide (CAS No. 39001-23-5) is a specialized organic compound featuring a thiophene ring conjugated with a carbohydrazide functional group. This unique molecular structure grants it versatile reactivity, making it a valuable intermediate in pharmaceutical synthesis, agrochemical research, and material science. With the rising demand for heterocyclic compounds in drug discovery, Thiophene-3-carbohydrazide has garnered significant attention for its potential in designing novel bioactive molecules.

The compound’s thiophene core is a five-membered aromatic ring containing sulfur, which enhances electron delocalization and stability. This property is critical in medicinal chemistry, where thiophene derivatives are often incorporated into drugs targeting inflammation, infections, and metabolic disorders. The carbohydrazide moiety further expands its utility, enabling condensation reactions to form hydrazones, a key step in developing antimicrobial agents and anticancer scaffolds.

Recent studies highlight Thiophene-3-carbohydrazide as a precursor for corrosion inhibitors in industrial applications. Its ability to chelate metal ions makes it effective in protecting pipelines and machinery, aligning with the global push for sustainable infrastructure. Additionally, researchers are exploring its role in organic electronics, where thiophene-based polymers contribute to flexible semiconductors and OLED materials.

From a synthetic perspective, 39001-23-5 is typically prepared via the reaction of thiophene-3-carboxylic acid with hydrazine hydrate. Optimizing this process to achieve high yields and purity remains a focus for manufacturers, especially as regulatory standards tighten. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with pharmaceutical-grade specifications.

Environmental and safety considerations are paramount when handling Thiophene-3-carbohydrazide. While not classified as hazardous, proper storage in cool, dry conditions is recommended to prevent degradation. The compound’s biodegradability and low toxicity profile align with the green chemistry principles increasingly demanded by industries.

Market trends indicate growing interest in custom synthesis of thiophene derivatives, driven by R&D investments in personalized medicine and advanced materials. Suppliers offering high-purity Thiophene-3-carbohydrazide with documented traceability are well-positioned to meet this demand. Furthermore, patent filings related to its applications in photodynamic therapy and bioconjugation underscore its innovation potential.

In conclusion, Thiophene-3-carbohydrazide (CAS No. 39001-23-5) exemplifies the intersection of chemistry and cutting-edge technology. Its multifaceted applications—from drug development to sustainable materials—make it a compound of enduring relevance. As research continues to uncover new functionalities, this molecule is poised to play a pivotal role in addressing global challenges in health and industry.